Cas no 2034501-42-1 (3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea)

• Product Name: 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea
• CAS No: 2034501-42-1
• MF: C₁₉H₂₂N₄O₄
• MW: 370.402384281158
• CID: 5353532
• Update Time: 2025-08-05

3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(benzo[d][1,3]dioxol-5-ylmethyl)-3-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)urea
• 1-(1,3-benzodioxol-5-ylmethyl)-3-(4-pyrimidin-2-yloxycyclohexyl)urea
• 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea

• Inchi： 1S/C19H22N4O4/c24-18(22-11-13-2-7-16-17(10-13)26-12-25-16)23-14-3-5-15(6-4-14)27-19-20-8-1-9-21-19/h1-2,7-10,14-15H,3-6,11-12H2,(H2,22,23,24)
• InChI Key： YVUAAADTVNFMOW-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)C1CCC(CC1)NC(NCC1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 480
• XLogP3: 2.3
• Topological Polar Surface Area: 94.6

Additional information on 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea

Introduction to Compound with CAS No. 2034501-42-1 and Product Name: 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea

The compound identified by the CAS number 2034501-42-1 and the product name 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzodioxol moiety and a pyrimidin-2-yloxy substituent, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of hybrid molecules that combine multiple pharmacophoric elements. The compound in question exemplifies this trend by integrating a cyclohexyl ring with a urea functional group, alongside the aforementioned heterocyclic systems. Such structural motifs are often designed to enhance binding affinity and selectivity towards biological targets, making them valuable candidates for drug development.

The benzodioxol ring, also known as an oxygenated dibenzo[b,e][1,4]oxazepine core, is a well-documented scaffold in medicinal chemistry. It is frequently encountered in natural products and synthetic compounds due to its ability to interact with various biological receptors. In particular, derivatives of this scaffold have shown promise in the treatment of neurological disorders, infectious diseases, and cancer. The specific substitution pattern on the benzodioxol ring in this compound further tailors its pharmacological profile, potentially conferring unique mechanisms of action.

The pyrimidin-2-yloxy moiety is another key feature of this molecule. Pyrimidine derivatives are widely recognized for their biological activity and have been extensively explored as pharmacological agents. They are particularly relevant in the context of nucleic acid metabolism and signal transduction pathways. The incorporation of a pyrimidin-2-yloxy group into this compound suggests that it may interact with enzymes or receptors involved in these processes, thereby modulating cellular functions.

The urea functional group is also a critical component of this molecule. Urea-based compounds have long been utilized in drug design due to their versatility and ability to form hydrogen bonds with biological targets. In this context, the urea moiety in 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea likely contributes to its binding interactions by engaging with polar residues on the target protein or nucleic acid. This can enhance the compound's affinity and selectivity, which are crucial factors in drug development.

The cyclohexyl ring in the structure provides additional conformational flexibility, allowing the molecule to adopt multiple orientations that may optimize its interaction with biological targets. This feature is particularly important for achieving high binding affinity and selectivity. Moreover, the stereochemistry specified by (1r,4r) indicates a well-defined three-dimensional arrangement of the cyclohexyl group, which can further refine the compound's pharmacological properties.

Recent studies have demonstrated that hybrid molecules combining heterocyclic systems with other functional groups can exhibit enhanced biological activity compared to individual components alone. This concept has been successfully applied in various therapeutic areas, including oncology and anti-inflammatory treatments. The compound under discussion aligns with this trend by integrating multiple pharmacophoric elements into a single molecular framework.

In terms of potential applications, this compound shows promise as a lead candidate for further medicinal chemistry optimization. Its unique structural features suggest that it may possess activities relevant to several disease states. For instance, the combination of a benzodioxol scaffold and a pyrimidin-2-yloxy group could make it a valuable tool for investigating pathways involving nucleic acid metabolism or signal transduction. Additionally, the presence of a urea moiety may contribute to its efficacy in modulating enzyme activity or receptor binding.

The cyclohexyl ring further enhances its potential by providing structural diversity and conformational flexibility. This feature allows the molecule to adapt to different binding environments within biological systems, potentially improving its overall bioavailability and therapeutic efficacy. Furthermore, the stereochemical specification (1r,4r) ensures that the compound adopts a particular three-dimensional orientation that may be critical for its biological activity.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea will play an increasingly important role in drug discovery and development. Their complex structures and multifunctional properties make them attractive candidates for further exploration in both academic research and industrial settings.

In conclusion,3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea, identified by CAS No. 2034501-42-1, represents an innovative approach to pharmaceutical design. Its unique structural features combine multiple pharmacophoric elements that are known for their biological activity and potential therapeutic applications. As research progresses, this compound will undoubtedly contribute valuable insights into drug development strategies across various therapeutic areas.